Cas no 6326-83-6 (2-(carboxymethylsulfanylcarbothioylsulfanyl)acetic acid)

• Product Name: 2-(carboxymethylsulfanylcarbothioylsulfanyl)acetic acid
• CAS No: 6326-83-6
• MF: C₅H₆O₄S₃
• MW: 226.293737888336
• MDL: MFCD00004357
• CID: 85635
• PubChem ID: 87577715
• Update Time: 2025-04-18

2-(carboxymethylsulfanylcarbothioylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Bis(carboxymethyl) trithiocarbonate
• 3,5-dithia-4-thioxo-1,7-heptanedioic acid
• (([(CARBOXYMETHYL)SULFANYL]CARBOTHIOYL)SULFANYL)ACETIC ACID
• 2-(carboxymethylsulfanylcarbothioylsulfanyl)acetic acid
• Trithiocarbonic Acid Bis(carboxymethyl) Ester
• Carbonicacid, trithio-, bis(carboxymethyl) ester (6CI)
• Carbonic acid, trithio-,diester with mercaptoacetic acid (8CI)
• Di(carboxymethyl) trithiocarbonate
• NSC 30797
• Thiocarbonyldithioglycolic acid
• Trithiocarbodiglycolic acid
• Bis(carboxymethyl)trithiocarbonate
• Acetic acid, 2,2'-[carbonothioylbis(thio)]bis-
• GQECANUIPBFPLA-UHFFFAOYSA-N
• 2-[(carboxymethylthio)thioxomethylthio]acetic acid
• Acetic acid, 2,2'-(carbonothioylbis(thio))bis-
• ({[(carboxymethyl)sulfanyl]carbothioyl}sulfanyl)acetic acid
• 2-(ca
• FT-0623054
• MFCD00004357
• (([(Carboxymethyl)sulfanyl]carbothioyl)sulfanyl)acetic acid #
• 2,2'-(Thiocarbonylbis(sulfanediyl))diacetic acid
• 2-([[(Carboxymethyl)sulfanyl]methanethioyl]sulfanyl)acetic acid
• 2-({[(carboxymethyl)sulfanyl]methanethioyl}sulfanyl)acetic acid
• 2,2'-[(Thioxomethylene)bis(thio)]diacetic acid
• 2-(carboxylatomethylsulfanylcarbothioylsulfanyl)acetate
• T2036
• Bis(carboxymethyl)trithiocarbonate, 98%
• NSC-30797
• bis (carboxymethyl) trithiocarbonate
• A834305
• AKOS000266876
• Carbonic acid, trithio-, diester with mercaptoacetic acid
• CP58NS9R6Z
• InChI=1/C5H6O4S3/c6-3(7)1-11-5(10)12-2-4(8)9/h1-2H2,(H,6,7)(H,8,9
• C5H6O4S3
• 6326-83-6
• P19754
• CS-0110494
• NSC30797
• 2,2'-thiocarbonylbis(sulfanediyl)diacetic acid
• DTXSID10212652
• EN300-7402499
• EINECS 228-693-7
• NS00044280
• SCHEMBL1222204
• 2,2'-[Carbonothioylbis(thio)]bis[acetic acid]
• 2-(carboxymethylsulfanylcarbothioylsulfanyl)-acetic acid
• AS-62143
• AI3-23419
• Carbonic acid, diester with mercaptoacetic acid
• AO-840/40433893
• Acetic acid,2'-[carbonothioylbis(thio)]bis-
• ALBB-029809
• DB-054446
• ({[(carboxymethyl)sulfanyl]methanethioyl}sulfanyl)acetic acid
• acetic acid, 2,2'-[(thioxomethylene)bis(thio)]bis-

• MDL： MFCD00004357
• Inchi： 1S/C5H6O4S3/c6-3(7)1-11-5(10)12-2-4(8)9/h1-2H2,(H,6,7)(H,8,9)
• InChI Key： GQECANUIPBFPLA-UHFFFAOYSA-N
• SMILES： S(C(=S)SCC(=O)O)CC(=O)O
• BRN： 1785452

Computed Properties

• Exact Mass: 225.94300
• Monoisotopic Mass: 225.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 157

Experimental Properties

• Color/Form: Powder
• Density: 1.513 (estimate)
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: 337.91°C (rough estimate)
• Flash Point: 275.9°C
• Refractive Index: 1.4360 (estimate)
• PSA: 157.29000
• LogP: 0.90690
• Solubility: Not determined

2-(carboxymethylsulfanylcarbothioylsulfanyl)acetic acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38